Cas no 23043-62-1 (2,9-Acridinediamine)

2,9-Acridinediamine structure
2,9-Acridinediamine structure
Product Name:2,9-Acridinediamine
CAS No:23043-62-1
MF:C13H11N3
MW:209.246542215347
CID:273844
PubChem ID:31624
Update Time:2025-04-19

2,9-Acridinediamine Chemical and Physical Properties

Names and Identifiers

    • 2,9-Acridinediamine
    • acridine-2,9-diamine
    • 2,9-Diaminoacridin
    • ACRIDINE, 2,9-DIAMINO-
    • BRN 0173190
    • 2,9-Diaminoacridine
    • CCRIS 2109
    • FCXMXTMQASDIDU-UHFFFAOYSA-N
    • 23043-62-1
    • DTXSID80177603
    • 4-22-00-06503 (Beilstein Handbook Reference)
    • SCHEMBL4154837
    • Inchi: 1S/C13H11N3/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H,14H2,(H2,15,16)
    • InChI Key: FCXMXTMQASDIDU-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C2C=C(C=CC=12)N)N

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 64.9A^2

Experimental Properties

  • Density: 1.346
  • Boiling Point: 493.4°Cat760mmHg
  • Flash Point: 284.3°C
  • Refractive Index: 1.833
  • PSA: 64.93
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